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Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals utilizing Cotapp for pediatric cognitive assessments. This guide provides

troubleshooting procedures and frequently asked questions (FAQs) to address challenges

related to child non-compliance during testing.

Troubleshooting Guide: Managing Child Non-
Compliance
This section offers immediate, in-the-moment strategies for handling specific non-compliant

behaviors during a Cotapp session.
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Scenario Immediate Action Follow-up Strategy

Refusal to Start or Continue

1. Pause the test.2. Verbally

acknowledge the child's

feeling: "It looks like you're not

ready to start right now."3.

Offer a brief, structured break

(e.g., "Let's take a 2-minute

break to stretch.").

1. Re-explain the task in

simple terms, using the Cotapp

character as a reference.2.

Offer a choice: "Would you like

to try the practice question

again, or should we look at the

next game?"3. If refusal

persists, consider rescheduling

the session.

Frustration or Distress

1. Immediately pause the

test.2. Provide verbal

reassurance: "It's okay to feel

frustrated. This is a new

game."3. Label the emotion: "It

seems like that part was tricky

and it made you feel a bit

upset."[1]

1. Break down the task into

smaller steps.[2]2. Model a

positive response: "Sometimes

I find things tricky too. Let's try

it together."3. If distress

continues, end the session and

document the child's behavior.

Distraction (Internal/External)

1. Gently redirect the child's

attention back to the screen:

"Look what Cotapp is doing

now!"2. Minimize

environmental distractions

(e.g., close the door, remove

unnecessary items from the

table).3. Use a calm, focused

tone of voice.

1. Incorporate the distraction

into the test narrative if

possible: "That sound outside

was loud! Let's show Cotapp

how well we can focus."2.

Offer short, frequent breaks to

help the child reset their

attention.3. Consider using

headphones to reduce auditory

distractions.

Refusal to Use

Mouse/Keyboard

1. Model the required action

clearly and slowly.2. Use hand-

over-hand guidance if the child

is comfortable with it.3. Make it

a game: "Let's see how Cotapp

moves when you click the

button!"

1. Ensure the equipment is

child-friendly (e.g., a smaller

mouse).2. Take a break from

the computer and practice the

motor skill with a non-digital

tool.3. If the issue persists, it

may indicate a motor skills

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://preventchildabuse.org/resources/helping-kids-deal-with-frustration/
https://www.magnetaba.com/blog/how-aba-therapy-teaches-children-to-manage-frustration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


challenge that should be

noted.

Giving Up Easily ("I don't

know")

1. Offer encouragement: "It's

okay not to know right away.

Thinking about it is the most

important part."2. Praise the

effort, not just the correct

answer: "I like how you're

thinking about that."3. Reframe

the task: "This isn't about

getting everything right, but

about trying our best."

1. Review the instructions to

ensure the child understands

the task.2. Start with a simpler

task to build confidence.3.

Avoid putting pressure on the

child for a specific outcome.

Frequently Asked Questions (FAQs)
Q1: What is the ideal testing environment for a Cotapp session?

A1: A quiet, comfortable, and well-lit room free from distractions is essential.[3] Position the

computer at the child's eye level. Ensure only the necessary materials for the test are on the

table. If possible, have a separate area for breaks.

Q2: How can I prepare a child for a Cotapp testing session?

A2: Frame the session as a fun activity or game rather than a "test."[3] Explain the process in

age-appropriate language, for instance, "We're going to play some games on the computer with

a friendly character named Cotapp." Ensure the child is well-rested and has had a snack

before the session.

Q3: What should I do if a child seems anxious before the test begins?

A3: Acknowledge their feelings and provide reassurance. You could say, "It's normal to feel a

little nervous when trying something new. We're going to do this together." Spend a few

minutes building rapport through informal conversation before starting the test.

Q4: Is it acceptable to provide assistance during the test?
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A4: It is crucial to adhere to the standardized administration protocol of Cotapp. Generally, you

can clarify instructions but not assist with the answers. The goal is to assess the child's

independent cognitive abilities. Providing answers would invalidate the test results.

Q5: How long should a testing session last for a young child?

A5: While the Cotapp test itself has a set duration, be mindful of the child's attention span. It is

advisable to incorporate short breaks between the different tasks within the Cotapp application.

For younger children, it may be beneficial to split the testing into two shorter sessions.

Experimental Protocol: Minimizing Non-Compliance
in Cotapp Administration
This protocol outlines a standardized approach to administering the Cotapp to reduce the

likelihood of non-compliance.

Pre-Session Preparation:

Confirm the testing room is set up to minimize distractions.

Ensure all computer hardware and the Cotapp software are functioning correctly.

Review the child's background information for any known behavioral or attentional issues.

Have a selection of age-appropriate, non-digital "break time" activities available.

Building Rapport (5-10 minutes):

Greet the child warmly and engage in a brief, non-threatening conversation about their

interests.

Introduce the Cotapp application in a positive and engaging manner.

Explain the role of the researcher as a helper and guide.

Cotapp Administration:

Follow the standardized on-screen instructions for each task.
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Observe the child's behavior closely for any signs of frustration, fatigue, or distraction.

Provide neutral, encouraging feedback throughout the session (e.g., "You're working

hard," "Good job staying focused").

Managing Non-Compliance (As needed):

Refer to the Troubleshooting Guide for specific in-the-moment strategies.

Remain calm and patient at all times.

Document all instances of non-compliant behavior and the interventions used.

Post-Session:

Praise the child for their effort and participation.

Provide a brief, enjoyable concluding activity.

Debrief with the parent or guardian, if applicable, about the session.

Visualizing Methodologies
The following diagrams illustrate key workflows and relationships in managing child non-

compliance during Cotapp testing.
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Caption: Decision-making workflow for handling non-compliant behavior.
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Caption: Factors influencing a child's compliance during testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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